Cas no 139108-78-4 (4H-Pyran-4-one, 5-(heptyloxy)-2-(hydroxymethyl)-)

• Product Name: 4H-Pyran-4-one, 5-(heptyloxy)-2-(hydroxymethyl)-
• CAS No: 139108-78-4
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 1260209
• Update Time: 2024-08-03

4H-Pyran-4-one, 5-(heptyloxy)-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 5-(heptyloxy)-2-(hydroxymethyl)-

• Inchi： 1S/C13H20O4/c1-2-3-4-5-6-7-16-13-10-17-11(9-14)8-12(13)15/h8,10,14H,2-7,9H2,1H3
• InChI Key： CCIDKAHWRLFUNL-UHFFFAOYSA-N
• SMILES： C1(CO)OC=C(OCCCCCCC)C(=O)C=1

Computed Properties

• Exact Mass: 240.1362

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 421.2±45.0 °C(Predicted)
• PSA: 55.76
• pka: 14.83±0.10(Predicted)